Cas no 722545-98-4 (2,5-Epoxy-1,3-benzodioxole, hexahydro-)

• Product Name: 2,5-Epoxy-1,3-benzodioxole, hexahydro-
• CAS No: 722545-98-4
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 544254
• PubChem ID: 71404459
• Update Time: 2025-04-19

2,5-Epoxy-1,3-benzodioxole, hexahydro- Chemical and Physical Properties

Names and Identifiers

• 2,5-Epoxy-1,3-benzodioxole, hexahydro-
• CTK2H2682
• Hexahydro-2H-2,5-epoxy-1,3-benzodioxole
• DTXSID50825301
• 722545-98-4

• Inchi： 1S/C7H10O3/c1-2-5-6-3-4(1)8-7(9-5)10-6/h4-7H,1-3H2
• InChI Key： QWBPYPTUMWVXKP-UHFFFAOYSA-N
• SMILES： O1C2OC3CCC(C1C3)O2

Computed Properties

• Exact Mass: 142.062994177g/mol
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 27.7Ų